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Compound of Interest

Compound Name: Linagliptin Impurity G

CAS No.: 668270-11-9

Cat. No.: B600846

Get Quote

Disclaimer: The identity of "Linagliptin Impurity G" is not consistently defined across publicly

available scientific literature and commercial sources. For the purpose of this technical guide,

we will focus on the (S)-enantiomer of Linagliptin, a plausible process-related impurity, which is

sometimes designated as Impurity G. The spectroscopic data presented herein is a predictive

analysis based on the known data of the parent drug, Linagliptin ((R)-enantiomer), and

fundamental principles of spectroscopic techniques. Researchers should always verify the

identity of any impurity with their own experimental data and certified reference standards.

Introduction: The Significance of Impurity Profiling
in Linagliptin
Linagliptin is a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used for the

treatment of type 2 diabetes.[1][2] As with any pharmaceutical active pharmaceutical ingredient

(API), the control of impurities is a critical aspect of drug development and manufacturing to

ensure the safety and efficacy of the final drug product. Regulatory bodies like the International

Conference on Harmonisation (ICH) mandate the identification and characterization of any

impurity present above a certain threshold.[2]
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Process-related impurities can arise from starting materials, intermediates, or by-products of

side reactions during the synthesis of the API.[2][3][4] Stereoisomers of the desired drug

molecule are a particularly important class of impurities, as they can have different

pharmacological and toxicological profiles. This guide provides an in-depth analysis of the

expected spectroscopic data for Linagliptin Impurity G, presumed to be the (S)-enantiomer of

Linagliptin.

Chemical Structure and Relationship to Linagliptin
Linagliptin's chemical name is (R)-8-(3-aminopiperidin-1-yl)-7-(but-2-yn-1-yl)-3-methyl-1-((4-

methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione.[2] Linagliptin Impurity G, as

considered in this guide, is the (S)-enantiomer. The two molecules are stereoisomers,

specifically enantiomers, meaning they are non-superimposable mirror images of each other.

This structural relationship is depicted in the diagram below.

Linagliptin ((R)-enantiomer) Linagliptin Impurity G ((S)-enantiomer)

Linagliptin
(R)-enantiomer
C25H28N8O2

MW: 472.54 g/mol

Linagliptin Impurity G
(S)-enantiomer
C25H28N8O2

MW: 472.54 g/mol

Enantiomers
(Mirror Images)
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Caption: Relationship between Linagliptin and Impurity G.

Mass Spectrometry (MS) Analysis
Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation

pattern of a molecule. Since Linagliptin and its (S)-enantiomer, Impurity G, are isomers, they

will have the same molecular weight and are expected to produce identical mass spectra under

standard (non-chiral) conditions.

Expected Mass Spectrometry Data:
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Ionization Mode Observed Ion
m/z Ratio
(Expected)

Interpretation

ESI+ [M+H]⁺ 473.25 Protonated molecule

ESI+ [M+Na]⁺ 495.23 Sodium adduct

The fragmentation pattern in MS/MS analysis can provide valuable structural information. The

major fragmentation pathways for Linagliptin, and therefore expected for Impurity G, involve the

loss of the butynyl group and the aminopiperidine moiety.[5]

[M+H]⁺
m/z 473.25

Loss of butynyl group
(-C4H5)

Loss of aminopiperidine
(-C5H10N2)

m/z 420.21 m/z 403.19
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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